Cas no 2097920-63-1 (Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate)

• Product Name: Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate
• CAS No: 2097920-63-1
• MF: C₁₅H₁₉NO₅S
• MW: 325.380063295364
• CID: 5469105
• Update Time: 2025-10-22

Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate
• methyl 4-[(1-hydroxycyclohex-2-en-1-yl)methylsulfamoyl]benzoate
• Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate

• Inchi： 1S/C15H19NO5S/c1-21-14(17)12-5-7-13(8-6-12)22(19,20)16-11-15(18)9-3-2-4-10-15/h3,5-9,16,18H,2,4,10-11H2,1H3
• InChI Key： WMFWSRANYICBCB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1(C=CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 325.09839388 g/mol
• Monoisotopic Mass: 325.09839388 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101
• Molecular Weight: 325.4

Additional information on Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate

Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate (CAS No. 2097920-63-1): A Comprehensive Overview

Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate, identified by its CAS number 2097920-63-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure that includes a benzoate moiety and a sulfamoyl group linked to a cyclohexene ring, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this compound make it a promising candidate for further investigation, particularly in the context of novel therapeutic agents.

The< strong>Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate molecule exhibits a rich chemical profile that suggests multiple points of interaction with biological targets. The presence of the benzoate group, known for its stability and solubility properties, provides a scaffold that can be modified to enhance pharmacokinetic profiles. Additionally, the sulfamoyl moiety is a well-documented pharmacophore that has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies have indicated that the< strong>1-hydroxycyclohex-2-en-1-yl substituent may play a crucial role in modulating the compound's interactions with biological targets. This region's ability to engage in hydrogen bonding and hydrophobic interactions could be exploited to design drugs with enhanced specificity and reduced side effects.

In the realm of drug discovery, the< strong>Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate structure offers a versatile platform for medicinal chemists. By modifying specific functional groups, researchers can fine-tune the pharmacological properties of this compound to target various diseases. For instance, alterations to the sulfamoyl group could enhance its solubility or improve its metabolic stability, while modifications to the cyclohexene ring might alter its binding affinity to specific enzymes or receptors.

The< strong>cas no2097920-63-1 identifier ensures that researchers can reliably obtain and reference this compound for their studies. With the growing emphasis on high-throughput screening and library-based drug discovery, compounds like Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate are becoming increasingly valuable assets in pharmaceutical research. Their unique structural features and potential biological activities make them ideal candidates for further exploration.

Current research in this area is focused on understanding the molecular interactions of Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate with target proteins and enzymes. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are being employed to elucidate its three-dimensional structure and binding mode. These studies not only provide insights into the compound's mechanism of action but also help in designing derivatives with improved efficacy and selectivity.

The< strong>1-hydroxycyclohex-2-en-1-yl moiety, in particular, has been highlighted as a key structural feature that contributes to the compound's biological activity. This group's ability to form stable complexes with biological targets suggests that it could be exploited to develop drugs with enhanced binding affinity. Furthermore, its conformational flexibility allows for multiple possible orientations when interacting with biological molecules, which could be leveraged to design drugs with broader therapeutic profiles.

In conclusion, Methyl 4-{[(1-hydroxycyclohex-2-en-1-yl)methyl]sulfamoyl}benzoate (CAS No. 2097920-63-1) represents a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in future medical advancements.